Cas no 127493-01-0 (L-Tryptophanamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-L-phenylalanyl-L-phenylalanyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-)

• Product name: L-Tryptophanamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-L-phenylalanyl-L-phenylalanyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-
• CAS No: 127493-01-0
• MF: C₇₄H₁₀₅N₁₉O₁₃
• MW: 1467.73706
• CID: 159046
• PubChem ID: 25079058

L-Tryptophanamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-L-phenylalanyl-L-phenylalanyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophanamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-L-phenylalanyl-L-phenylalanyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-
• L-Tryptophanamide,L-arginyl-L-prolyl-L-lysyl-L-prolyl-L-glutaminyl-L-glutaminyl-L-phenylalanyl-L-phenylalanyl-(aS,5S)-a-(2-me
• 9-Pro-(spiro-gamma-lactam)-10-leu-11-trp substance P
• GR 71251
• GR-71,251
• Substance P, 9-deglycine-10-((5S)-6-oxo-L-alpha-(2-methylpropyl)-1,7-diazaspiro(4.4)nonane-7-acetic acid)-11-L-tryptophanamide-
• Substance P, 9-deglycine-10-((5S)-L-alpha-(2-methylpropyl)-6-oxo-1,7-diazaspiro(4.4)nonane-7-acetic acid)
• Substance P, pro(9)-(spiro-gamma-lactam)-leu(10)-trp(11)-
• Substance P, prolyl(9)-(spiro-gamma-lactam)-leucyl(10)-tryptophan(11)-
• Substance P, 9-deglycine-10-((5S)-L-alpha-(2-methylpropyl)-6-oxo-1,7-diazaspiro(4.4)nonane-7-acetic acid)-11-L-tryptophanamide-
• gr71251
• DTXSID40155588
• 127493-01-0

• Inchi： InChI=1S/C74H105N19O13/c1-44(2)39-59(68(102)87-54(62(79)96)42-47-43-83-50-23-10-9-21-48(47)50)92-38-32-74(72(92)106)31-16-37-93(74)71(105)56(41-46-19-7-4-8-20-46)89-65(99)55(40-45-17-5-3-6-18-45)88-64(98)51(27-29-60(77)94)84-63(97)52(28-30-61(78)95)85-66(100)58-26-15-36-91(58)70(104)53(24-11-12-33-75)86-67(101)57-25-14-35-90(57)69(103)49(76)22-13-34-82-73(80)81/h3-10,17-21,23,43-44,49,51-59,83H,11-16,22,24-42,75-76H2,1-2H3,(H2,77,94)(H2,78,95)(H2,79,96)(H,84,97)(H,85,100)(H,86,101)(H,87,102)(H,88,98)(H,89,99)(H4,80,81,82)/t49-,51-,52-,53-,54-,55-,56-,57-,58-,59-,74-/m0/s1
• InChI Key： HUFYSTDJMGIFCD-ZUJDVMCGSA-N
• SMILES： NC(NCCC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N1CCC[C@]21CCN([C@H](C(N[C@@H](CC1=CNC3=CC=CC=C13)C(=O)N)=O)CC(C)C)C2=O)=O)CC1=CC=CC=C1)=O)CC1=CC=CC=C1)=O)CCC(=O)N)=O)CCC(=O)N)=O)=O)CCCCN)=O)=O)N)=N

Computed Properties

• Exact Mass: 1466.80692
• Monoisotopic Mass: 1467.813925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 106
• Rotatable Bond Count: 39
• Complexity: 3110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 517
• XLogP3: -0.4

Experimental Properties

• PSA: 511.94